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Compound of Interest

Compound Name: Nonyl 10-bromodecanoate

Cat. No.: B15552597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

\\

Introduction

Nonyl 10-bromodecanoate is a lipid molecule intermediate that can be utilized in the
synthesis of various bioactive compounds and drug delivery systems. Its bifunctional nature,
possessing a terminal bromine atom and a long alkyl ester chain, makes it a versatile building
block for introducing lipophilic moieties or for subsequent chemical modifications. This
document provides detailed experimental protocols for the synthesis of Nonyl 10-
bromodecanoate via Fischer esterification of 10-bromodecanoic acid and nonyl alcohol, along
with its characterization data.

Data Presentation

Table 1: Reactant and Product Properties
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Molecular Weight (

Compound Molecular Formula Physical State
g/mol )
10-Bromodecanoic ) )
) C10H19BrO2 251.16 White Solid

Acid

Nonyl Alcohol (Nonan- -
CoH200 144.25 Colorless Liquid

1-ol)

Nonyl 10- N
C19H37BrO2 377.40 Not specified

bromodecanoate

Table 2: Experimental Conditions and Expected Outcome for the Synthesis of Nonyl 10-

bromodecanoate

Parameter

Value

Reactants

10-Bromodecanoic Acid

1.0 equivalent

Nonyl Alcohol

1.5 equivalents

Catalyst

Sulfuric Acid (conc.)

0.1 equivalents

Solvent

Toluene

Reaction Temperature

Reflux (approx. 110-120 °C)

Reaction Time

4-6 hours

Work-up Procedure

Aqueous wash, drying, and solvent evaporation

Purification

Column Chromatography

Expected Yield

85-95%

Experimental Protocols

Protocol 1: Synthesis of 10-Bromodecanoic Acid
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This protocol describes the synthesis of the precursor, 10-bromodecanoic acid, from 10-
bromodecan-1-ol.

Materials:

10-bromodecan-1-ol

e Acetone

e Chromium trioxide (CrOs)

e Concentrated Sulfuric Acid (H2S0Oa4)

o Water (H20)

o Diethyl ether

e Sodium sulfate (Na2S0Oa4), anhydrous
o Petroleum ether

« Silica gel for column chromatography
e Dichloromethane (CH2Cl2)

Procedure:

In a flask equipped with a magnetic stirrer and cooled to -5 °C, dissolve 10-bromodecan-1-ol
(0.17 mol) in 130 mL of acetone.

o Separately, prepare a chromic acid solution by carefully dissolving chromium trioxide (0.26
mol) in 25 mL of water and then slowly adding 22.5 mL of concentrated sulfuric acid while
keeping the solution cool in an ice bath.

o Slowly add the prepared chromic acid solution to the solution of 10-bromodecan-1-ol at a
rate that maintains the reaction temperature at or below 0 °C.

 After the addition is complete, continue stirring the reaction mixture at 0 °C for 2 hours.
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* Remove the cooling bath and allow the mixture to stir at room temperature overnight.

» Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether
(3 x250 mL).

e Wash the combined organic layers with water (250 mL) and then with brine (250 mL).

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography using dichloromethane as the
eluent.

o Recrystallize the purified product from petroleum ether to yield 10-bromodecanoic acid as a
white solid.

Protocol 2: Synthesis of Nonyl 10-bromodecanoate via
Fischer Esterification

This protocol details the acid-catalyzed esterification of 10-bromodecanoic acid with nonyl
alcohol.[1][2][3]

Materials:

e 10-Bromodecanoic acid

¢ Nonyl alcohol (Nonan-1-ol)

o Concentrated Sulfuric Acid (H2S0Oa4)

e Toluene

o Saturated sodium bicarbonate solution (NaHCO3)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)
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 Silica gel for column chromatography
e Hexane

o Ethyl acetate

Procedure:

e To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
10-bromodecanoic acid (1.0 eq), nonyl alcohol (1.5 eq), and toluene.

e Slowly add a catalytic amount of concentrated sulfuric acid (0.1 eq) to the mixture.
o Heat the reaction mixture to reflux and collect the water generated in the Dean-Stark trap.

o Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically
complete within 4-6 hours when no more water is collected.

o Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude Nonyl 10-bromodecanoate.

» Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate
gradient to yield the pure ester.

Visualization of the Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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